6-[3-cinnamoyl-2-(2,4-dimethoxyphenyl)-4-hydroxy-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]hexanoic acid

• IUPAC Name: 6-[2-(2,4-dimethoxyphenyl)-4-hydroxy-5-oxo-3-[(E)-3-phenylprop-2-enoyl]-2H-pyrrol-1-yl]hexanoic acid
• InChI: InChI=1S/C27H29NO7/c1-34-19-13-14-20(22(17-19)35-2)25-24(21(29)15-12-18-9-5-3-6-10-18)26(32)27(33)28(25)16-8-4-7-11-23(30)31/h3,5-6,9-10,12-15,17,25,32H,4,7-8,11,16H2,1-2H3,(H,30,31)/b15-12+
• InChI Key: QNGRWUBZEBOGJE-NTCAYCPXSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2C(=C(C(=O)N2CCCCCC(=O)O)O)C(=O)C=CC3=CC=CC=C3)OC
• Isomeric SMILES: COC1=CC(=C(C=C1)C2C(=C(C(=O)N2CCCCCC(=O)O)O)C(=O)/C=C/C3=CC=CC=C3)OC
• Molecular Formula: C27H29NO7
• Molecular Weight: 479.5 g/mol

Description

The compound contains several functional groups including a cinnamoyl group, a dimethoxyphenyl group, a hydroxy group, a pyrrol group, and a hexanoic acid group. These groups suggest that the compound could have interesting chemical properties and potential biological activity.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. Unfortunately, without specific data for this compound, I can’t provide a detailed analysis.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the cinnamoyl and dimethoxyphenyl groups, as well as the pyrrol and hexanoic acid groups. These groups could potentially undergo a variety of chemical reactions, including addition, substitution, and redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be predicted based on its structure and the functional groups it contains. For example, the presence of polar groups like the hydroxy and carboxylic acid groups would likely make this compound somewhat polar and potentially soluble in polar solvents.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through a combination of experimental studies and computational modeling. Without specific studies on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity, toxicity, and potential for bioaccumulation. Without specific data for this compound, it’s difficult to provide a detailed safety assessment.

Future Directions

Future research on this compound could involve synthesizing it and studying its physical and chemical properties, reactivity, and potential biological activity. This could provide valuable information about its potential uses in fields like medicine or materials science.